63-45-6

Primaquine phosphate

In Stock

• CAS RN:
• 63-45-6

• Formula:
• C15H27N3O9P2

• InChI:
• InChI=1S/C15H21N3O.H3O4P/c1-11(5-3-7-16)18-14-10-13(19-2)9-12-6-4-8-17-15(12)14;1-5(2,3)4/h4,6,8-11,18H,3,5,7,16H2,1-2H3;(H3,1,2,3,4)

• InChIKey:
• GJOHLWZHWQUKAU-UHFFFAOYSA-N

• Antimalarial drug with genotoxicity and cardiotoxicity properties. Displays rapid and potent gametocytocidal activity.
  Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
  Primaquine Phosphate is the phosphate salt form of primaquine, a synthetic, 8-aminoquinoline derivative with antimalarial properties. Although its mechanism of action is unclear, primaquine bind to and alter the properties of protozoal DNA. This agent eliminates tissue (exo-erythrocytic) malarial infection, preventing the development of the erythrocytic forms of the parasite which are responsible for relapses in Plasmodium vivax and ovale malaria. Primaquine is active against late hepatic stages (hypnozoites, schizonts).
  Primaquine is an am...

7-[2-(4-Fluorophenyl)-2-oxoethoxy]-3-(2-methoxyphenyl)chromen-4-one

In Stock

• CAS RN:
• 610763-45-6

• Formula:
• C24H17FO5

• InChI:
• InChI=1S/C24H17FO5/c1-28-22-5-3-2-4-18(22)20-13-30-23-12-17(10-11-19(23)24(20)27)29-14-21(26)15-6-8-16(25)9-7-15/h2-13H,14H2,1H3

• InChIKey:
• HEYJEBRLHQWTCH-UHFFFAOYSA-N

• 7-[2-(4-Fluorophenyl)-2-oxoethoxy]-3-(2-methoxyphenyl)chromen-4-one is a useful research compound. Its molecular formula is C24H17FO5 and its molecular weight is 404.393. The purity is usually 95%.

6-amino-2,3,4,9-tetrahydro-1H-carbazol-1-one

Usually In Stock

• CAS RN:
• 746663-45-6

• Formula:
• C12H12N2O

• InChI:
• InChI=1S/C12H12N2O/c13-7-4-5-10-9(6-7)8-2-1-3-11(15)12(8)14-10/h4-6,14H,1-3,13H2

• InChIKey:
• NNZHKDDINNVVPL-UHFFFAOYSA-N

• 6-amino-2,3,4,9-tetrahydro-1H-carbazol-1-one is a useful research compound. Its molecular formula is C12H12N2O and its molecular weight is 200.24 g/mol. The purity is usually 95%.

Cyclopropyl 4-(4-methylpiperazinomethyl)phenyl ketone

In Stock

• CAS RN:
• 898763-45-6

• Formula:
• C16H22N2O

• InChI:
• InChI=1S/C16H22N2O/c1-17-8-10-18(11-9-17)12-13-2-4-14(5-3-13)16(19)15-6-7-15/h2-5,15H,6-12H2,1H3

• InChIKey:
• RDTFBALBIGRGOS-UHFFFAOYSA-N

• Cyclopropyl 4-(4-methylpiperazinomethyl)phenyl ketone is a useful research compound. Its molecular formula is C16H22N2O and its molecular weight is 258.36 g/mol. The purity is usually 95%.

Methyl 3-iodo-5-methylbenzoate

In Stock

• CAS RN:
• 597563-45-6

• Formula:
• C9H9IO2

• InChI:
• InChI=1S/C9H9IO2/c1-6-3-7(9(11)12-2)5-8(10)4-6/h3-5H,1-2H3

• InChIKey:
• WNZCQUCEIGXSQK-UHFFFAOYSA-N

• Methyl 3-iodo-5-methylbenzoate is a useful research compound. Its molecular formula is C9H9IO2 and its molecular weight is 276.07 g/mol. The purity is usually 95%.

2,2'-(1,2-PHENYLENE)BIS-1H-IMIDAZOLE

• CAS RN:
• 115563-45-6

• Formula:
• C12H10N4

• 2,2'-(1,2-PHENYLENE)BIS-1H-IMIDAZOLE, also known as 2,2'-(1,2-PHENYLENE)BIS-1H-IMIDAZOLE, is a useful research compound. Its molecular formula is C12H10N4. The purity is usually 95%.

2-(3-Cyanobenzoyl)-5-methylpyridine

In Stock

• CAS RN:
• 1187163-45-6

• Formula:
• C14H10N2O

• InChI:
• InChI=1S/C14H10N2O/c1-10-5-6-13(16-9-10)14(17)12-4-2-3-11(7-12)8-15/h2-7,9H,1H3

• InChIKey:
• XDEGZSSAYJMWLQ-UHFFFAOYSA-N

• 2-(3-Cyanobenzoyl)-5-methylpyridine is a useful research compound. Its molecular formula is C14H10N2O and its molecular weight is 222.24 g/mol. The purity is usually 95%.

2-fluoro-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)benzamide

In Stock

• CAS RN:
• 1234863-45-6

• Formula:
• C17H19FN4O

• InChI:
• InChI=1S/C17H19FN4O/c18-15-5-2-1-4-14(15)16(23)21-12-13-6-10-22(11-7-13)17-19-8-3-9-20-17/h1-5,8-9,13H,6-7,10-12H2,(H,21,23)

• InChIKey:
• XJPLWWPETCXTNB-UHFFFAOYSA-N

• 2-fluoro-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)benzamide is a useful research compound. Its molecular formula is C17H19FN4O and its molecular weight is 314.364. The purity is usually 95%.

3-bromo-7-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-2,4-dimethyl-1,8-naphthyridine

In Stock

• CAS RN:
• 2549063-45-6

• Formula:
• C17H18BrN5

• InChI:
• InChI=1S/C17H18BrN5/c1-11-14-3-4-15(21-17(14)20-12(2)16(11)18)23-8-13(9-23)7-22-6-5-19-10-22/h3-6,10,13H,7-9H2,1-2H3

• InChIKey:
• HKYFNVUHTLTRPZ-UHFFFAOYSA-N

• 3-bromo-7-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-2,4-dimethyl-1,8-naphthyridine is a useful research compound. Its molecular formula is C17H18BrN5 and its molecular weight is 372.3 g/mol. The purity is usually 95%.

3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxylic acid hydrochloride

In Stock

• CAS RN:
• 2138563-45-6

• Formula:
• C9H13ClN2O2

• InChI:
• InChI=1S/C9H12N2O2.ClH/c1-6-10-8(9(12)13)7-4-2-3-5-11(6)7;/h2-5H2,1H3,(H,12,13);1H

• InChIKey:
• WKNGARIRDACHFZ-UHFFFAOYSA-N

• 3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxylic acid hydrochloride is a useful research compound. Its molecular formula is C9H13ClN2O2 and its molecular weight is 216.66 g/mol. The purity is usually 95%.

n1-(6-Methoxy-quinolin-8-yl)-pentane-1,4-diamine dihydrochloride

• CAS RN:
• 51050-49-8; 525-61-1; 63-45-6

• Formula:
• C15H23Cl2N3O

• InChI:
• InChI=1S/C15H21N3O.2ClH/c1-11(16)5-3-7-17-14-10-13(19-2)9-12-6-4-8-18-15(12)14;;/h4,6,8-11,17H,3,5,7,16H2,1-2H3;2*1H

• InChIKey:
• UWWYFQYAIHDLFL-UHFFFAOYSA-N

• N1-(6-Methoxy-quinolin-8-yl)-pentane-1,4-diamine dihydrochloride is a useful research compound. Its molecular formula is C15H23Cl2N3O and its molecular weight is 332.27. The purity is usually 95%.